molecular formula C5H9F2N B13285067 3,3-difluoro-N-methylcyclobutan-1-amine

3,3-difluoro-N-methylcyclobutan-1-amine

Cat. No.: B13285067
M. Wt: 121.13 g/mol
InChI Key: SFSJGDLPZNJHHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Difluoro-N-methylcyclobutan-1-amine is a fluorinated cyclobutane derivative with the molecular formula C₅H₉F₂N and a molecular weight of 121.13 g/mol (as its hydrochloride salt; CAS: 1408076-03-8) . The compound features a strained cyclobutane ring substituted with two fluorine atoms at the 3-position and an N-methylamine group. Its geminal difluoro substitution increases ring strain and electronic polarization, making it a valuable building block in medicinal chemistry for modulating pharmacokinetic properties such as metabolic stability and lipophilicity.

The compound has been identified as a degradation product of Ivosidenib (ISB), a pharmaceutical agent, where its elimination from ISB generates a fragment ion (m/z 476.0920) during LC-MS/MS analysis . This highlights its role in drug metabolism studies and stability testing.

Properties

Molecular Formula

C5H9F2N

Molecular Weight

121.13 g/mol

IUPAC Name

3,3-difluoro-N-methylcyclobutan-1-amine

InChI

InChI=1S/C5H9F2N/c1-8-4-2-5(6,7)3-4/h4,8H,2-3H2,1H3

InChI Key

SFSJGDLPZNJHHA-UHFFFAOYSA-N

Canonical SMILES

CNC1CC(C1)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3-difluoro-N-methylcyclobutan-1-amine typically involves the fluorination of a cyclobutane precursor followed by the introduction of the N-methylamine group. One common method involves the reaction of cyclobutanone with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine atoms. The resulting 3,3-difluorocyclobutanone is then reacted with methylamine under appropriate conditions to yield 3,3-difluoro-N-methylcyclobutan-1-amine .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity 3,3-difluoro-N-methylcyclobutan-1-amine .

Chemical Reactions Analysis

Types of Reactions: 3,3-difluoro-N-methylcyclobutan-1-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced amine derivatives.

    Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate, chromium trioxide

    Reduction: Lithium aluminum hydride

    Substitution: Sodium azide, potassium cyanide

Major Products Formed:

Scientific Research Applications

Chemistry: In chemistry, 3,3-difluoro-N-methylcyclobutan-1-amine is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is studied for its potential as a pharmacophore in drug design. The presence of fluorine atoms can improve the metabolic stability and bioavailability of drug candidates, making it a valuable component in medicinal chemistry .

Medicine: In medicine, 3,3-difluoro-N-methylcyclobutan-1-amine is investigated for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in the development of advanced materials with enhanced performance characteristics .

Mechanism of Action

The mechanism of action of 3,3-difluoro-N-methylcyclobutan-1-amine involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can influence the compound’s binding affinity to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3,3-difluoro-N-methylcyclobutan-1-amine with structurally related cyclobutane and cyclopentane amines, emphasizing differences in substituents, molecular properties, and applications:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Structural Features Applications/Notes
3,3-Difluoro-N-methylcyclobutan-1-amine C₅H₉F₂N 121.13 (HCl salt: 1408076-03-8) 3,3-difluoro, N-methyl Strained cyclobutane; geminal difluoro Drug degradation studies ; bioactive intermediate
3-(4-Fluorophenyl)-N-methylcyclobutan-1-amine C₁₁H₁₄FN 179.23 (CAS: 1156290-70-8) 4-fluorophenyl, N-methyl Aromatic fluorination; cyclobutane scaffold Pharmaceutical intermediate (Hairui Chem)
3,3-Difluorocyclopentan-1-amine hydrochloride C₅H₈ClF₂N 169.58 (CAS: 939398-48-8) 3,3-difluoro, HCl salt Cyclopentane ring; reduced ring strain Building block for agrochemicals/pharma
N-[(3-Fluorophenyl)methyl]cyclobutanamine C₁₁H₁₄FN 179.24 (CAS: 1250108-36-1) 3-fluorobenzyl, cyclobutane Aromatic substitution; flexible linker Unspecified bioactive applications
3-(Fluoromethyl)cyclobutan-1-amine hydrochloride C₅H₉ClF₂N 177.29 (CAS: 743355-59-1) Fluoromethyl, HCl salt Aliphatic fluorination; polar functional group Synthetic intermediate
N-Methyl-3-(methylsulfanyl)cyclopentan-1-amine C₇H₁₅NS 145.27 (CAS: 1340395-09-6) Methylsulfanyl, N-methyl Cyclopentane; sulfur-containing group Potential enzyme inhibitor

Structural and Electronic Differences

  • Ring Size and Strain : The cyclobutane ring in 3,3-difluoro-N-methylcyclobutan-1-amine imposes greater steric strain compared to cyclopentane analogs (e.g., 3,3-Difluorocyclopentan-1-amine), which may enhance reactivity in nucleophilic substitution or elimination reactions .
  • Fluorination Pattern: Geminal difluoro substitution (vs.
  • Functional Groups : Sulfur-containing analogs (e.g., N-Methyl-3-(methylsulfanyl)cyclopentan-1-amine) exhibit distinct electronic profiles due to the thioether group, which may influence metal-binding or redox activity .

Pharmacological and Industrial Relevance

  • Drug Degradation : The compound’s role as a degradation product of Ivosidenib underscores its relevance in stability testing and impurity profiling .
  • Bioisosteric Potential: Compared to non-fluorinated cyclobutane amines, the geminal difluoro group may act as a bioisostere for carbonyl or hydroxyl groups, enabling novel drug-receptor interactions .

Biological Activity

3,3-Difluoro-N-methylcyclobutan-1-amine is a fluorinated organic compound that has garnered attention for its potential biological applications. Its unique structural features, particularly the presence of fluorine atoms, enhance its interactions with biological molecules, making it a subject of interest in medicinal chemistry and drug development.

The compound is characterized by its cyclobutane ring structure with two fluorine substituents and a methyl amine group. This configuration contributes to its chemical reactivity and biological activity.

PropertyValue
Molecular FormulaC5_5H8_8F2_2N
Molecular Weight133.12 g/mol
CAS Number1445951-00-0
SolubilitySoluble in polar solvents

The biological activity of 3,3-difluoro-N-methylcyclobutan-1-amine is primarily attributed to its interaction with various biomolecules. The fluorine atoms enhance binding affinity and stability, allowing the compound to modulate enzyme activities and receptor interactions. This modulation can lead to significant physiological effects, including alterations in metabolic pathways and cellular signaling.

Biological Applications

Research indicates that 3,3-difluoro-N-methylcyclobutan-1-amine has several potential applications:

  • Medicinal Chemistry : Investigated as a pharmaceutical intermediate or active ingredient in drug formulations.
  • Enzyme Interaction Studies : Used to explore enzyme kinetics and mechanisms due to its ability to interact with active sites effectively.
  • Metabolic Pathway Analysis : Employed in studies aimed at understanding metabolic processes influenced by fluorinated compounds.

Study on Enzyme Inhibition

A study highlighted the compound's role as an inhibitor of Cbl-b, a protein involved in T-cell regulation. The research demonstrated that 3,3-difluoro-N-methylcyclobutan-1-amine could enhance T-cell activation in knockout mice models, suggesting potential applications in immunotherapy .

Pharmacokinetics and Toxicology

Toxicological assessments reveal that the compound is harmful if ingested and may cause skin irritation . Understanding these safety profiles is crucial for its application in drug development.

Comparative Analysis with Related Compounds

The following table compares 3,3-difluoro-N-methylcyclobutan-1-amine with similar fluorinated compounds regarding their biological activities:

CompoundBiological ActivityNotes
3,3-Difluoro-N-methylcyclobutan-1-amineEnzyme inhibitor; potential immunomodulatorEffective binding due to fluorination
3-FluoropropylamineModerate enzyme interactionLess effective than difluorinated analog
N-MethylcyclobutanamineLow bioactivityLacks fluorine substituents

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.